Cas no 1256345-49-9 (6-Methylpyridine-2-boronic acid, mono-lithium salt)

• Product Name: 6-Methylpyridine-2-boronic acid, mono-lithium salt
• CAS No: 1256345-49-9
• MF: C₆H₇BLiNO₂
• MW: 142.877281427383
• MDL: MFCD11053784
• CID: 828249
• Update Time: 2026-04-29

6-Methylpyridine-2-boronic acid, mono-lithium salt Chemical and Physical Properties

Names and Identifiers

• Lithium hydrogen-6-methylpyridine-2-boronate
• 6-Methylpyridine-2-boronic acid, mono-lithium salt
• lithium,hydroxy-(6-methylpyridin-2-yl)borinate

• MDL： MFCD11053784

Computed Properties

• Exact Mass: 143.07300

Experimental Properties

• PSA: 56.18000
• LogP: -0.49200

Additional information on 6-Methylpyridine-2-boronic acid, mono-lithium salt

Introduction to 6-Methylpyridine-2-boronic acid, mono-lithium salt (CAS No: 1256345-49-9)

6-Methylpyridine-2-boronic acid, mono-lithium salt, with the CAS number 1256345-49-9, is a specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This boronic acid derivative is particularly valued for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The compound's unique structure, featuring a methyl-substituted pyridine ring coupled with a boronic acid moiety, makes it an indispensable tool for constructing complex molecular architectures.

The lithium salt form of this compound enhances its solubility in polar organic solvents, facilitating its use in various reaction conditions. This property is particularly advantageous in pharmaceutical synthesis, where precise control over reaction conditions is crucial for achieving high yields and purity of the desired products. The reactivity of the boronic acid group allows for the formation of carbon-carbon bonds, which is a fundamental step in the synthesis of many biologically active molecules.

In recent years, there has been a surge in research focusing on the development of novel boronic acid derivatives for their applications in drug discovery and material science. The 6-Methylpyridine-2-boronic acid, mono-lithium salt has emerged as a promising candidate due to its versatility and efficiency in cross-coupling reactions. For instance, studies have demonstrated its utility in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The ability to introduce pyridine-based motifs into larger molecular frameworks has opened up new avenues for designing drugs with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have leveraged its reactivity to create novel analogs of existing drugs, with the aim of improving their efficacy and reducing side effects. The 6-Methylpyridine-2-boronic acid, mono-lithium salt has been particularly useful in generating libraries of compounds for high-throughput screening, enabling faster identification of potential drug candidates. This approach has accelerated the drug discovery process significantly, making it possible to bring new treatments to market more quickly.

The compound's significance extends beyond pharmaceuticals into the realm of materials science. Boronic acids are known for their ability to form stable complexes with various organic molecules, leading to applications in polymers and smart materials. The 6-Methylpyridine-2-boronic acid, mono-lithium salt has been explored as a monomer or building block in the creation of advanced materials with tailored properties. These materials could find applications in electronics, coatings, and even biodegradable polymers, showcasing the broad utility of this chemical entity.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have been adapted to utilize 6-Methylpyridine-2-boronic acid, mono-lithium salt more efficiently, improving reaction times and yields. These innovations are not only enhancing laboratory-scale synthesis but also paving the way for industrial applications. The ability to produce this compound on a larger scale will be crucial for meeting the growing demand from both academic and industrial sectors.

The safety profile of 6-Methylpyridine-2-boronic acid, mono-lithium salt is another area that has been thoroughly investigated. While boronic acids can pose certain challenges due to their reactivity with moisture and air, proper handling protocols ensure that risks are minimized. Researchers have developed strategies to stabilize these compounds during storage and transport, making them as safe as possible for widespread use. This attention to safety underscores the commitment within the scientific community to responsible chemical management.

In conclusion,6-Methylpyridine-2-boronic acid, mono-lithium salt (CAS No: 1256345-49-9) represents a critical component in modern synthetic chemistry. Its role in facilitating cross-coupling reactions has revolutionized drug discovery and material science. As research continues to uncover new applications for this compound, its importance is only set to grow. The ongoing development of innovative synthetic techniques ensures that 6-Methylpyridine-2-boronic acid, mono-lithium salt will remain at the forefront of chemical innovation for years to come.